Cas no 100282-49-3 (Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester
• CAS No: 100282-49-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD07127725
• CID: 1127394
• PubChem ID: 4935491
• Update Time: 2025-06-24

Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-chloro-4-methylphenyl)carbamate
• 2-Methyl-2-propanyl (3-chloro-4-methylphenyl)carbamate
• 1,1-dimethylethyl (3-chloro-4-methylphenyl)carbamate
• VPYCRWKAAFUDHE-UHFFFAOYSA-N
• N-(tert-butoxycarbonyl)-3-chloro-4-methylaniline
• Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester (9CI)
• 100282-49-3
• AS-72881
• AMY42526
• DTXSID70406853
• A903269
• (3-Chloro-4-methylphenyl)carbamic acid tert-butyl ester
• (3-Chloro-4-methyl-phenyl)-carbamic acid tert-butyl ester
• AKOS003477313
• tert-Butyl (3-chloro-4-methylphenyl)carbamate
• SCHEMBL6490343
• DB-214511
• A11810

• MDL： MFCD07127725
• Inchi： 1S/C12H16ClNO2/c1-8-5-6-9(7-10(8)13)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： VPYCRWKAAFUDHE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.08708
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester

Carbamic Acid, (3-Chloro-4-Methylphenyl)-, 1,1-Dimethylethyl Ester (CAS No. 100282-49-3): An Overview

Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester (CAS No. 100282-49-3) is a versatile compound with significant applications in the fields of chemistry and pharmaceuticals. This compound is a derivative of carbamic acid and features a unique structural composition that includes a 3-chloro-4-methylphenyl group and a 1,1-dimethylethyl ester moiety. Its chemical structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester is C₁₂H₁₆ClNO₂, and its molecular weight is approximately 245.71 g/mol. The compound is known for its stability under normal conditions and its ability to participate in a wide range of chemical reactions, making it a valuable building block in synthetic chemistry.

In recent years, Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester has gained attention due to its potential applications in the development of new drugs. Research has shown that compounds with similar structures can exhibit anti-inflammatory, analgesic, and antitumor properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 highlighted the use of this compound as an intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester is also used in the synthesis of agrochemicals. Its ability to form stable esters and its reactivity with various functional groups make it a useful intermediate in the production of pesticides and herbicides. A recent study published in the *Journal of Agricultural and Food Chemistry* explored the use of this compound in the development of new herbicides with improved efficacy and reduced environmental impact. The researchers reported that derivatives of Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester showed enhanced selectivity towards specific weed species while minimizing harm to crops.

The synthesis of Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester typically involves the reaction of 3-chloro-4-methylphenyl isocyanate with tert-butanol under controlled conditions. This process yields high-purity product with excellent yield and purity. The reaction conditions can be optimized to achieve specific product specifications required for different applications.

In terms of safety and handling, Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester should be stored in a cool, dry place away from incompatible materials such as strong acids and oxidizing agents. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The market demand for Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester is expected to grow due to its increasing applications in pharmaceuticals and agrochemicals. According to market research reports, the global market for this compound is projected to expand at a CAGR of around 5% over the next five years. This growth can be attributed to advancements in synthetic chemistry techniques and the development of new products that utilize this versatile intermediate.

In conclusion, Carbamic acid, (3-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester (CAS No. 100282-49-3) is a valuable compound with diverse applications in chemistry and related fields. Its unique chemical structure and properties make it an essential building block for the synthesis of pharmaceuticals and agrochemicals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific research and industrial applications.